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Compound of Interest

Compound Name: Jujuboside B1

Cat. No.: B11934658 Get Quote

An In-depth Technical Guide to Jujuboside B1
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Jujuboside B1, a bioactive

triterpenoid saponin isolated from the seeds of Ziziphus jujuba. This document consolidates

essential physicochemical data, detailed experimental protocols, and an exploration of its core

signaling pathways, offering a valuable resource for research and development.

Core Compound Data: Jujuboside B1
Jujuboside B1 is a key bioactive constituent of Ziziphus jujuba seeds, which have been used

in traditional medicine for their sedative and anxiolytic properties. For research and

pharmaceutical purposes, precise identification and characterization are crucial.

Data Presentation: Physicochemical Properties of Jujuboside B1
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Property Value Source(s)

CAS Number 68144-21-8 [1]

Note: Often confused with

Jujuboside B (CAS: 55466-05-

2).

Molecular Formula C₅₂H₈₄O₂₁ [1]

Molecular Weight 1045.2 g/mol [1]

Purity ≥98% (by HPLC) [1]

Appearance White powder

Source
Seeds of Ziziphus jujuba Mill.

var. spinosa

Solubility

Soluble in Dimethyl sulfoxide

(DMSO), Pyridine, Methanol,

Ethanol. Insoluble in water.

[1]

Storage
Short term: 0°C; Long term:

-20°C; Desiccated
[1]

Experimental Protocols
This section details the methodologies for the extraction, isolation, purification, and analysis of

Jujuboside B1 from its natural source.

I. Extraction and Isolation of Total Jujubosides
A generalized workflow for the extraction and isolation of saponins, including Jujuboside B1,

from Ziziphus jujuba seeds is presented below. This process typically involves a primary

extraction followed by purification steps.

Experimental Workflow: From Seed to Purified Compound
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Preparation

Extraction

Purification

Analysis

Ziziphus jujuba Seeds

Pulverize Seeds

Defat with Petroleum Ether

Ultrasonic-Assisted Extraction
(70% Ethanol, 50°C, 2h)

Concentrate Extract
(Rotary Evaporation)

Silica Gel Column Chromatography

Collect Fractions

Monitor by TLC

HPLC Analysis
(Quantification & Purity)

LC-MS/MS Analysis
(Structural Confirmation)
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Downstream Signaling

Jujuboside B1

VEGFR2

Inhibits
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FAK PLCγ1 Akt Src

Angiogenesis
(Cell Proliferation, Migration, Tube Formation)
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MAPK Pathway

Extrinsic Apoptosis Pathway

Jujuboside B1
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Neurotransmitter Systems

Jujuboside B1

GABAA Receptors
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5-HT Receptors

Modulates
Serotonergic Activity

CNS Depression
(Sedation, Hypnosis)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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